Cas no 227958-77-2 (Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate)

Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate structure
227958-77-2 structure
Product Name:Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
CAS No:227958-77-2
MF:C7H11N3O2S
MW:201.246139764786
MDL:MFCD19982355
CID:4711567
PubChem ID:53613692
Update Time:2023-08-16

Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
    • NE29402
    • Z1250080903
    • Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
    • MDL: MFCD19982355
    • Inchi: 1S/C7H11N3O2S/c1-12-6(11)4-2-3-5-9-10-7(8)13-5/h2-4H2,1H3,(H2,8,10)
    • InChI Key: BEGFQCZMHNCTNG-UHFFFAOYSA-N
    • SMILES: S1C(N)=NN=C1CCCC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 179
  • Topological Polar Surface Area: 106

Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M289133-10mg
methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
227958-77-2
10mg
$ 50.00 2022-06-02
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M289133-50mg
methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
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methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
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$ 275.00 2022-06-02
abcr
AB543355-250 mg
Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate; .
227958-77-2
250mg
€482.50 2023-06-14
abcr
AB543355-1 g
Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate; .
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€946.00 2023-06-14
Chemenu
CM559284-1g
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$917 2024-07-28
Enamine
EN300-80862-0.05g
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227958-77-2 95.0%
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$135.0 2025-02-20
Enamine
EN300-80862-0.1g
methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
227958-77-2 95.0%
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Enamine
EN300-80862-0.25g
methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
227958-77-2 95.0%
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Enamine
EN300-80862-0.5g
methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
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$480.0 2025-02-20

Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate Suppliers

Amadis Chemical Company Limited
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(CAS:227958-77-2)Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
Order Number:A1149118
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:09
Price ($):688.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:227958-77-2)Methyl 4-(5-amino-1,3,4-thiadiazol-2-yl)butanoate
A1149118
Purity:99%
Quantity:1g
Price ($):688.0
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